Cas no 2229391-68-6 (1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutane-1-carbonitrile)

• Product Name: 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutane-1-carbonitrile
• CAS No: 2229391-68-6
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6618709
• PubChem ID: 165628003
• Update Time: 2025-08-04

1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229391-68-6
• EN300-1788880
• 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile
• 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutane-1-carbonitrile

• Inchi： 1S/C14H19N/c1-13(2)10-4-5-11(12(13)8-10)14(9-15)6-3-7-14/h5,10,12H,3-4,6-8H2,1-2H3
• InChI Key： LMIFVBSVQQGYOI-UHFFFAOYSA-N
• SMILES： N#CC1(CCC1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}cyclobutane-1-carbonitrile

Introduction to 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile (CAS No. 2229391-68-6)

1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile (CAS No. 2229391-68-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic compounds and features a cyclobutane ring fused with a bicyclo[3.1.1]heptene moiety, making it an intriguing subject for both academic research and industrial development.

The molecular structure of 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile is characterized by its rigid and highly strained nature, which imparts unique chemical and physical properties. The presence of the nitrile group (-CN) adds to its reactivity and versatility, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored the synthetic routes to this compound, highlighting its potential as a key intermediate in the development of pharmaceuticals and materials science.

In the realm of medicinal chemistry, 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile has shown promise as a scaffold for the design of novel therapeutic agents. Its structural rigidity can enhance the binding affinity and selectivity of drug candidates, which are crucial factors in drug discovery and development. Researchers have investigated its use in various biological assays, including enzyme inhibition studies and cell-based assays, to evaluate its potential as a lead compound for treating specific diseases.

The synthetic accessibility of 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile has been a focus of recent studies. Several efficient synthetic routes have been developed, leveraging modern synthetic methodologies such as transition-metal catalysis and organocatalysis. These approaches not only improve the yield and purity of the final product but also reduce the environmental impact of the synthesis process, aligning with the principles of green chemistry.

In addition to its medicinal applications, 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile has potential uses in materials science. Its rigid structure and high thermal stability make it suitable for applications in polymer science, where it can be incorporated into polymer chains to enhance mechanical properties or improve thermal resistance. Recent research has explored its use in the development of advanced materials for electronic devices and coatings.

The physical properties of 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile, such as its melting point, boiling point, and solubility, have been thoroughly characterized using various analytical techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These data provide valuable insights into its behavior in different environments and guide its application in various fields.

In conclusion, 1-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}cyclobutane-1-carbonitrile (CAS No. 2229391-68-6) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further exploration in medicinal chemistry, materials science, and other related fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.